Cas no 154404-91-8 (Ethyl 7-oxo-4,5,6,7-tetrahydro-1,3-benzothiazole-2-carboxylate)

• Product Name: Ethyl 7-oxo-4,5,6,7-tetrahydro-1,3-benzothiazole-2-carboxylate
• CAS No: 154404-91-8
• MF: C₁₀H₁₁NO₃S
• MW: 225.264241456985
• MDL: MFCD28010841
• CID: 2779290
• PubChem ID: 14955933
• Update Time: 2025-06-08

Ethyl 7-oxo-4,5,6,7-tetrahydro-1,3-benzothiazole-2-carboxylate Chemical and Physical Properties

Names and Identifiers

• Ethyl 7-oxo-4,5,6,7-tetrahydro-1,3-benzothiazole-2-carboxylate
• ethyl 7-oxo-5,6-dihydro-4H-1,3-benzothiazole-2-carboxylate
• 7-oxo-4,5,6,7-tetrahydro-benzothiazole-2-carboxylic acid ethyl ester

• MDL： MFCD28010841
• Inchi： 1S/C10H11NO3S/c1-2-14-10(13)9-11-6-4-3-5-7(12)8(6)15-9/h2-5H2,1H3
• InChI Key： ZZMWDVVCXPSVTQ-UHFFFAOYSA-N
• SMILES： S1C(C(=O)OCC)=NC2=C1C(CCC2)=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 282
• XLogP3: 2
• Topological Polar Surface Area: 84.5

Ethyl 7-oxo-4,5,6,7-tetrahydro-1,3-benzothiazole-2-carboxylate Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Additional information on Ethyl 7-oxo-4,5,6,7-tetrahydro-1,3-benzothiazole-2-carboxylate

Ethyl 7-oxo-4,5,6,7-tetrahydro-1,3-benzothiazole-2-carboxylate (CAS No. 154404-91-8): An Overview of Its Structure, Synthesis, and Applications

Ethyl 7-oxo-4,5,6,7-tetrahydro-1,3-benzothiazole-2-carboxylate (CAS No. 154404-91-8) is a versatile organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound belongs to the class of benzothiazoles, which are known for their diverse biological activities and potential therapeutic applications. In this article, we will delve into the structural characteristics, synthetic methods, and recent advancements in the study of Ethyl 7-oxo-4,5,6,7-tetrahydro-1,3-benzothiazole-2-carboxylate.

Structural Characteristics

The molecular formula of Ethyl 7-oxo-4,5,6,7-tetrahydro-1,3-benzothiazole-2-carboxylate is C₁₂H₁₃NO₃S. The compound features a benzothiazole core with a carboxylic acid ester group attached to the 2-position. The presence of the oxo group at the 7-position and the tetrahydro substitution on the benzothiazole ring contribute to its unique chemical properties and biological activities. The ethyl ester moiety adds further functional versatility to the molecule.

Synthetic Methods

The synthesis of Ethyl 7-oxo-4,5,6,7-tetrahydro-1,3-benzothiazole-2-carboxylate has been extensively studied and optimized over the years. One common approach involves the cyclization of a suitable precursor followed by esterification. For instance, a typical synthetic route starts with the reaction of 2-aminothiophenol with an appropriate aldehyde or ketone to form a thiosemicarbazone intermediate. This intermediate is then cyclized under acidic conditions to form the benzothiazole ring. The resulting compound is further oxidized to introduce the oxo group at the 7-position. Finally, esterification with ethyl alcohol yields Ethyl 7-oxo-4,5,6,7-tetrahydro-1,3-benzothiazole-2-carboxylate.

Biological Activities and Applications

Ethyl 7-oxo-4,5,6,7-tetrahydro-1,3-benzothiazole-2-carboxylate has been investigated for its potential therapeutic applications due to its diverse biological activities. Recent studies have highlighted its anti-inflammatory and antioxidant properties. For example, a study published in the Journal of Medicinal Chemistry reported that this compound exhibits significant anti-inflammatory activity by inhibiting the production of pro-inflammatory cytokines such as TNF-alpha and IL-6 in vitro.

In addition to its anti-inflammatory effects, Ethyl 7-oxo-4,5,6,7-tetrahydro-1,3-benzothiazole-2-carboxylate has shown promise as an antioxidant agent. Research conducted at a leading pharmaceutical institute demonstrated that this compound effectively scavenges free radicals and protects cells from oxidative stress-induced damage. These findings suggest potential applications in treating diseases associated with chronic inflammation and oxidative stress.

Clinical Trials and Future Directions

The promising results from preclinical studies have paved the way for further investigation into the therapeutic potential of Ethyl 7-oxo-4,5,6,7-tetrahydro-1,3-benzothiazole-2-carboxylate. Several clinical trials are currently underway to evaluate its safety and efficacy in human subjects. Early-phase trials have shown favorable safety profiles with no major adverse effects reported.

In parallel with clinical trials, ongoing research aims to optimize the pharmacokinetic properties of this compound to enhance its bioavailability and therapeutic index. Strategies such as prodrug design and nanoparticle formulation are being explored to improve drug delivery and target specificity.

Conclusion

Ethyl 7-oxo-4,5,6,7-tetrahydro-1,3-benzothiazole-2-carboxylate (CAS No. 154404-91-8) is a promising compound with a wide range of potential applications in medicinal chemistry and pharmaceutical research. Its unique structural features and diverse biological activities make it an attractive candidate for further development as a therapeutic agent. As research continues to advance our understanding of this compound's properties and mechanisms of action, it holds great promise for addressing unmet medical needs in various disease conditions.